1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 1-(3-aminophenyl)-2-ethylcyclopropane-1-carboxylic acid
• InChI: InChI=1S/C12H15NO2/c1-2-8-7-12(8,11(14)15)9-4-3-5-10(13)6-9/h3-6,8H,2,7,13H2,1H3,(H,14,15)
• InChI Key: XTXVCFPKRNXFBC-UHFFFAOYSA-N
• Canonical SMILES: CCC1CC1(C2=CC(=CC=C2)N)C(=O)O

Description

1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid (CAS 1691141-34-0) is a cyclopropane-based building block of high interest in medicinal chemistry and life sciences research. The compound features a rigid, strained cyclopropane ring system substituted with both an aromatic amine and a carboxylic acid functional group . This unique structure, characterized by the molecular formula C12H15NO2 and a molecular weight of 205.25, provides a three-dimensional, conformationally constrained scaffold that is valuable for probing biological interactions and designing novel molecular entities . The presence of both electron-donating (3-aminophenyl) and electron-withdrawing (carboxylic acid) components on the same cyclopropane ring creates a distinct electronic profile that can be leveraged in drug design. Researchers utilize this compound and its derivatives as key intermediates in the synthesis of more complex molecules, such as phenylcyclopropane carboxamide derivatives, which have been investigated for their biological activity . For instance, structurally related compounds have shown promise in research models for inhibiting the proliferation of cancer cell lines, including U937 human myeloid leukemia cells, highlighting the potential of this chemical class in oncological research . Furthermore, cyclopropane carboxylic acid derivatives are actively explored in other therapeutic areas, including as potential inhibitors of bacterial enzymes like O-acetylsulfhydrylase, which could lead to new antibacterial strategies . The 3-aminophenyl moiety offers a versatile handle for further chemical modification via amide coupling or other reactions, enabling the creation of targeted libraries for high-throughput screening and structure-activity relationship (SAR) studies. This product is intended for research and development purposes exclusively. 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid is supplied For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Raw Materials and Reaction Sequence

This method employs nitroacetic acid esters (ethyl nitroacetate or nitroacetic acid methyl esters) and 1,2-dihalo ethane (glycol dibromide or 1,2-ethylene dichloride) as starting materials. The process involves:

• Alkylation and cyclization of nitroacetate with dihalo ethane,
• Nitroreduction to convert the nitro group to an amino group,
• Hydrolysis of the ester to form the free acid.

Reaction Conditions and Catalysts

Step	Conditions	Catalysts/Reagents	Solvent	Temperature	Notes
Cyclization	Reflux 80-120°C	Salt of wormwood or sodium carbonate	Methylene dichloride	80-120°C	Promotes cyclization via alkylation
Nitro reduction	15-20°C	Tindichloride	Methyl alcohol or ethanol	15-20°C	Reduces nitro to amino group
Hydrolysis	70-90°C	Sodium hydroxide or potassium hydroxide	Methyl alcohol or ethanol	70-90°C	Converts ester to acid
Purification	Cooling, crystallization	-	95% ethanol	-	Obtains high-purity ACC

Key Features

• Reaction yields are optimized by controlling temperature and solvent.
• The process emphasizes high purity through crystallization with ethanol.

Synthesis via Cyclization of Cyanoacetate Derivatives (Patent CN1073985C & Literature)

Starting Material and Cyclization

This pathway begins with ethyl cyanoacetate as the precursor, which undergoes cyclization with dibromoethane in the presence of a base, typically potassium carbonate , and a catalyst such as polyethylene glycol 800 (PEG800) .

Parameter	Conditions	Reagents	Solvent	Temperature	Duration	Notes
Cyclization	Reflux 70-90°C	Ethyl cyanoacetate, dibromoethane	Ethyl acetate	70-90°C	2-4 hours	Catalyzed by potassium carbonate and PEG800
Purification	Separation, crystallization	-	-	-	-	Yields intermediate 1-cyanocyclopropane-1-carboxylate

Reduction to Amino Acid

The nitrile intermediate is then reduced to the amino acid using lithium aluminum deuteride (for deuterated analogs) or other reductants, followed by hydrolysis.

Parameter	Conditions	Reagents	Solvent	Temperature	Notes
Reduction	-78°C	Lithium aluminum deuteride	Dry ether	-78°C	30 min	Produces amino cyclopropane derivatives
Hydrolysis	Reflux	Sodium hydroxide	Ethanol	70-90°C	Converts nitrile to acid

Notable Variations and Optimizations

• Reaction temperature influences yield; optimal at approximately 80°C.
• Use of PEG800 enhances cyclization efficiency.
• Crystallization is achieved via cooling and stirring in ethanol.

Alternative Synthetic Approaches

Deuterium-Labeled Synthesis

Research has also explored deuterium-labeled ACC derivatives, utilizing lithium aluminum deuteride for reduction, which involves similar cyclization steps but with deuterated reagents to incorporate isotopic labels.

Summary of Key Reaction Parameters and Yields

Method	Starting Material	Key Reagents	Catalysts	Reaction Conditions	Typical Yield	References
Nitroacetate-based	Nitroacetic acid ester	1,2-dihalo ethane	Salt of wormwood or Na₂CO₃	80-120°C, reflux	High (>80%)
Cyanoacetate-based	Ethyl cyanoacetate	Dibromoethane	K₂CO₃, PEG800	70-90°C, reflux	70-85%	,

Chemical Reactions Analysis

Types of Reactions: 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to a nitro group using oxidizing agents like potassium permanganate.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents such as lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives like amides or sulfonamides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Acyl chlorides or sulfonyl chlorides in the presence of a base like pyridine.

Major Products:

Oxidation: 1-(3-Nitrophenyl)-2-ethylcyclopropane-1-carboxylic acid.

Reduction: 1-(3-Aminophenyl)-2-ethylcyclopropane-1-methanol.

Substitution: 1-(3-Acetamidophenyl)-2-ethylcyclopropane-1-carboxylic acid.

Scientific Research Applications

1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with specific proteins and enzymes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and nanomaterials, due to its unique structural features.

Mechanism of Action

The mechanism of action of 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with proteins, influencing their structure and function. Additionally, the cyclopropane ring can interact with hydrophobic pockets in enzymes, modulating their activity. These interactions can affect various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

Cyclopropane carboxylic acids exhibit diverse properties depending on substituents. Key analogs include:

Compound Name	Substituents	Melting Point (°C)	Solubility Trends	Key References
1-(3-Chlorophenyl)cyclopropane-1-carboxylic acid	3-Cl-C₆H₄, COOH	84–86	Low aqueous solubility
1-(2,4-Difluorophenyl)cycloprop-2-ene-1-carboxylic acid	2,4-F₂-C₆H₃, COOH, cyclopropene ring	98.7–101.8	Moderate polarity due to F
1-(3-Hydroxyphenyl)cyclopropane-1-carboxylic acid	3-OH-C₆H₄, COOH	Not reported	High aqueous solubility
1-Aminocyclopropane-1-carboxylic acid (ACC)	NH₂ directly on cyclopropane, COOH	~165 (decomposes)	High solubility in water
Target compound	3-NH₂-C₆H₄, COOH, 2-ethyl	Not reported	Expected moderate solubility	—

• Amino vs. Halogen Substituents: The 3-aminophenyl group in the target compound likely increases solubility in polar solvents compared to halogenated analogs (e.g., 3-chloro or 2,4-difluoro derivatives) .

Biological Activity

1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid is a unique organic compound characterized by its cyclopropane structure, which incorporates both an amino group and a carboxylic acid functional group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in drug development and therapeutic applications.

Pharmacological Potential

Research indicates that 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid may exhibit significant pharmacological properties. Its structural characteristics suggest potential applications in various therapeutic areas, including:

• Antitumor Activity : The compound may interact with biological targets involved in cancer progression, potentially serving as an anticancer agent.
• Anti-inflammatory Effects : Compounds with similar structures have shown promise in modulating inflammatory pathways.
• Neuroprotective Properties : Given the presence of the amino group, there is potential for neuroprotective effects, which could be beneficial in neurodegenerative diseases.

The biological activity of 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid may be attributed to its ability to bind to specific receptors or enzymes within the body. Studies could focus on:

• Binding Affinity : Investigating how this compound interacts with various biological targets, including receptors and enzymes.
• Pharmacokinetics and Pharmacodynamics : Understanding how the compound is absorbed, distributed, metabolized, and excreted in biological systems.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid, a comparison with structurally similar compounds can provide insights into its potential applications.

Compound Name	Structure Features	Unique Characteristics
1-Aminocyclopropane-1-carboxylic acid	Cyclopropane ring with carboxylic acid	Precursor to ethylene in plants
2-Ethylcyclopropane-1-carboxylic acid	Cyclopropane ring with ethyl and carboxylic acid	Less complex than 1-(3-Aminophenyl)-2-ethyl...
1-(2-Aminophenyl)cyclopropane-1-carboxylic acid	Similar amine substitution but different position	May exhibit different receptor interaction profiles

This table illustrates variations in substitution patterns on the cyclopropane ring and their implications for biological activity.

Case Studies and Research Findings

Recent studies have explored the biological activity of compounds related to 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid. For instance:

• Antitumor Studies : A study demonstrated that structurally related compounds exhibited significant cytotoxicity against various cancer cell lines, indicating that modifications to the cyclopropane structure can enhance antitumor activity .
• Neuroprotective Effects : Research has shown that compounds with similar amino and carboxylic acid functionalities can protect neuronal cells from oxidative stress, suggesting potential applications in treating neurodegenerative disorders .

Q & A

Basic Research Questions

Q. What are the key synthetic strategies for preparing 1-(3-Aminophenyl)-2-ethylcyclopropane-1-carboxylic acid, and how do reaction conditions influence yield and purity?

• Methodology : Cyclopropane ring formation is critical. Adapted methods include:

• Alkylation of glycine derivatives with 1,2-electrophiles, followed by intramolecular cyclization (e.g., γ-substituted amino acid precursors) .
• Cyclopropanation of alkenes using diazo compounds or carbene intermediates, with careful control of steric effects from the ethyl and aminophenyl groups .
  • Optimization : Reaction temperature, solvent polarity (e.g., THF vs. dichloromethane), and stoichiometry of reagents (e.g., diazo compounds) significantly impact yield. Purification via recrystallization or chromatography is essential due to byproducts from competing ring-opening reactions .

Q. How can researchers characterize the stereochemistry and purity of this compound?

• Analytical Techniques :

• NMR Spectroscopy : $^1$H and $^{13}$C NMR identify cyclopropane ring protons (δ ~1.5–2.5 ppm) and confirm substituent positions via coupling constants (e.g., J = 5–8 Hz for cis/trans isomers) .
• X-ray Crystallography : Resolves absolute stereochemistry, particularly for enantiomers formed during cyclopropanation .
• HPLC/MS : Validates purity (>95%) and detects trace impurities (e.g., unreacted precursors) .

Q. What preliminary biological assays are suitable for evaluating this compound’s activity?

• Initial Screening :

• Enzyme Inhibition Assays : Test interactions with ACC oxidase/deaminase (common targets for cyclopropane amino acids) using UV-Vis or fluorescence-based kinetics .
• Antimicrobial Activity : Disk diffusion assays against E. coli or S. aureus to assess growth inhibition, with MIC (Minimum Inhibitory Concentration) quantification .
  • Controls : Include structurally similar analogs (e.g., 1-aminocyclopropane-1-carboxylic acid) to benchmark activity .

Advanced Research Questions

Q. How does the stereochemistry of the cyclopropane ring influence biological activity and enzyme binding?

• Mechanistic Insights :

• Enantiomer-Specific Activity : (1R,2R) vs. (1S,2S) configurations alter hydrogen-bonding interactions with enzyme active sites (e.g., ACC deaminase). Molecular docking simulations predict binding affinity differences .
• Structural Rigidity : The cyclopropane ring’s strain enhances binding specificity but may reduce conformational adaptability in non-target enzymes .
  • Experimental Validation : Synthesize enantiopure isomers via chiral catalysts (e.g., Evans auxiliaries) and compare IC$_{50}$ values in enzyme assays .

Q. How can contradictory data on this compound’s enzyme inhibition be resolved?

• Case Study : Discrepancies in ACC oxidase inhibition may arise from:

• pH-Dependent Reactivity : The carboxylic acid group’s protonation state affects binding. Perform assays across pH 5–8 .
• Impurity Interference : Trace metal ions (e.g., Fe$^{2+}$) in buffers can catalyze non-specific oxidation. Use chelating agents (e.g., EDTA) .
  • Data Normalization : Report activities relative to a standardized control (e.g., α-ketoglutarate) and validate via orthogonal assays (e.g., isothermal titration calorimetry) .

Q. What advanced strategies optimize the compound’s stability under physiological conditions?

• Degradation Pathways :

• Ring-Opening Reactions : Hydrolysis or enzymatic cleavage of the cyclopropane ring. Monitor via LC-MS in simulated gastric fluid (pH 2) or plasma .
  • Stabilization Methods :
• Prodrug Design : Esterify the carboxylic acid to improve lipid solubility and reduce premature degradation .
• Co-crystallization : Enhance thermal stability via salt/cocrystal formation (e.g., with 2-aminopyridine) .